Cas no 2640974-61-2 (4-{2-Methylimidazo[1,2-b]pyridazine-6-carbonyl}thiomorpholine)

• Product Name: 4-{2-Methylimidazo[1,2-b]pyridazine-6-carbonyl}thiomorpholine
• CAS No: 2640974-61-2
• MF: C₁₂H₁₄N₄OS
• MW: 262.330760478973
• CID: 5319676
• PubChem ID: 155798462
• Update Time: 2025-09-28

4-{2-Methylimidazo[1,2-b]pyridazine-6-carbonyl}thiomorpholine Chemical and Physical Properties

Names and Identifiers

• 4-{2-methylimidazo[1,2-b]pyridazine-6-carbonyl}thiomorpholine
• 2640974-61-2
• F6789-1821
• AKOS040730244
• 4-{2-Methylimidazo[1,2-b]pyridazine-6-carbonyl}thiomorpholine

• Inchi： 1S/C12H14N4OS/c1-9-8-16-11(13-9)3-2-10(14-16)12(17)15-4-6-18-7-5-15/h2-3,8H,4-7H2,1H3
• InChI Key： YPNYJMHIPFXHBC-UHFFFAOYSA-N
• SMILES： S1CCN(C(C2C=CC3=NC(C)=CN3N=2)=O)CC1

Computed Properties

• Exact Mass: 262.08883226g/mol
• Monoisotopic Mass: 262.08883226g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 75.8Ų

Additional information on 4-{2-Methylimidazo[1,2-b]pyridazine-6-carbonyl}thiomorpholine

4-{2-Methylimidazo[1,2-b]pyridazine-6-carbonyl}thiomorpholine: A Comprehensive Overview

The compound 4-{2-Methylimidazo[1,2-b]pyridazine-6-carbonyl}thiomorpholine, with the CAS number 2640974-61-2, is a highly specialized organic molecule that has garnered significant attention in the fields of pharmaceutical chemistry and materials science. This compound is notable for its unique structural features and potential applications in drug design and advanced materials. The molecule combines the structural elements of a thiomorpholine ring system with an imidazo[1,2-b]pyridazine moiety, creating a compound with intriguing chemical properties.

The imidazo[1,2-b]pyridazine core of this compound is a heterocyclic structure that is known for its stability and reactivity in various chemical environments. The substitution pattern on this core, particularly the methyl group at position 2 and the carbonyl group at position 6, plays a crucial role in determining the compound's electronic properties and reactivity. The thiomorpholine ring system, on the other hand, introduces sulfur into the structure, which can significantly influence the compound's solubility, bioavailability, and interaction with biological systems.

Recent studies have highlighted the potential of 4-{2-Methylimidazo[1,2-b]pyridazine-6-carbonyl}thiomorpholine as a precursor for drug development. Its ability to act as a scaffold for attaching various functional groups makes it an attractive candidate for designing bioactive molecules. Researchers have explored its role in inhibiting certain enzymes and its potential as an antagonist or agonist in receptor-mediated signaling pathways. These findings underscore its importance in contemporary medicinal chemistry.

In addition to its pharmacological applications, this compound has also been investigated for its role in materials science. The sulfur-containing thiomorpholine ring contributes to the molecule's ability to form stable complexes with metal ions, making it a promising candidate for use in coordination polymers and metal-organic frameworks (MOFs). Recent advancements in MOF synthesis have demonstrated that such compounds can be tailored to exhibit specific porosity and selectivity, opening new avenues for gas storage and catalysis.

The synthesis of 4-{2-Methylimidazo[1,2-b]pyridazine-6-carbonyl}thiomorpholine typically involves multi-step organic reactions. Key steps include the formation of the imidazo[1,2-b]pyridazine ring through cyclization reactions followed by functionalization at specific positions. The introduction of the thiomorpholine moiety often requires careful control of reaction conditions to ensure high yields and purity. Researchers have optimized these synthetic pathways to enhance efficiency and scalability.

From a safety standpoint, handling this compound requires adherence to standard laboratory protocols due to its potential irritancy and toxicity. Proper personal protective equipment (PPE) should be used during synthesis and manipulation. Storage should be in accordance with recommended guidelines to prevent degradation or contamination.

In conclusion, 4-{2-Methylimidazo[1,2-b]pyridazine-6-carbonyl}thiomorpholine represents a versatile building block with wide-ranging applications across multiple disciplines. Its unique chemical structure and functional groups make it an invaluable tool for researchers seeking innovative solutions in drug discovery and materials innovation. As ongoing research continues to uncover new properties and uses for this compound, its significance in the scientific community is expected to grow further.